Cas no 7780-06-5 (Isopropyl cinnamate)

Isopropyl cinnamate Properties

Names and Identifiers

• Isopropyl cinnamate
• 1-methylethyl3-phenyl-2-propenoate
• 2-Propenoicacid,3-phenyl-,1-methylethylester
• 3-phenyl-2-propenoicaci1-methylethylester
• Isopropyl (2E)-3-phenyl-2-propenoate
• Isopropylester kyseliny skoricove
• ISOPROPYL CINNAMATE, 98
• Cinnamic Acid Isopropyl Ester
• 2-Propenoic acid
• 2-Propenoic acid, 3-phenyl-, 1-methylethyl ester
• CINNAMIC ACID, ISOPROPYL ESTER
• Iso-propyl cinnamate
• 1-Methylethyl 3-phenylpropenoate
• Isopropyl 3-phenylpropenoate
• FEMA No. 2939
• trans-Cinnamic acid isopropyl ester
• isopropyl 3-phenylacrylate
• 6RWC10BDD7
• 1-Methylethyl 3-phenyl-2-propenoate
• Isopropylester kyseliny skoricove [Czech]
• propan-2-yl (E)-3-phenylprop-2-enoate
• Isopropyl (E)-
• propan-2-yl 3-phenylprop-2-enoate
• RGACABDFLVLVCT-UHFFFAOYSA-N
• D89457
• AKOS017265329
• C1779
• SB66426
• FT-0695807
• FT-0623831
• +Expand

• MDL： MFCD00048292
• InChIKey： RGACABDFLVLVCT-CMDGGOBGSA-N
• Inchi： 1S/C12H14O2/c1-10(2)14-12(13)9-8-11-6-4-3-5-7-11/h3-10H,1-2H3/b9-8+
• SMILES： O(C(/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C([H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 1908938

Computed Properties

• Exact Mass: 190.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 190.099
• Heavy Atom Count: 14
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.65140
• PSA: 26.30000
• Refractive Index: n20/D 1.546(lit.)
• Boiling Point: 270°C(lit.)
• Melting Point: No data available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: >230 °F
• FEMA: 2939 | ISOPROPYL CINNAMATE
• Color/Form: Not determined
• Density: 1.02 g/mL at 25 °C(lit.)

Isopropyl cinnamate Security Information

• RTECS：GD9625000
• WGK Germany：2
• Safety Instruction： S24/25
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• TSCA：Yes

Isopropyl cinnamate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Natural Products and Extracts Flavors and Fragrances
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